ROCK Inhibitor
  • Afuresertib
    Afuresertib
    • Cat. No.:
    • B560028
    • CAS No.:
    • 1047644-62-1
    • Molecular Formula:
    • C18H17Cl2FN4OS
    • Molecular Weight:
    • 427.3 g/mol
    Description
    N-[(2S)-1-amino-3-(3-fluorophenyl)propan-2-yl]-5-chloro-4-(4-chloro-2-methyl-3-pyrazolyl)-2-thiophenecarboxamide is a member of amphetamines.
    Afuresertib has been used in trials studying the treatment of Canc...
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  • Afuresertib Hydrochloride
    Afuresertib Hydrochloride
    • Cat. No.:
    • B560029
    • CAS No.:
    • 1047645-82-8
    • Molecular Formula:
    • C18H18Cl3FN4OS
    • Molecular Weight:
    • 463.8 g/mol
    Description
    Afuresertib Hydrochloride is the hydrochloride salt form of afuresertib, an orally bioavailable inhibitor of the serine/threonine protein kinase Akt (protein kinase B), with potential antineoplastic activity. Up...
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  • SB-772077B dihydrochloride
    SB-772077B dihydrochloride
    • Cat. No.:
    • B610718
    • CAS No.:
    • Molecular Formula:
    • C15H20Cl2N8O2
    • Molecular Weight:
    • 415.3 g/mol
    Description
    SB-772077B is a Rho-associated kinase (ROCK) inhibitor (IC50s = 5.6 and 6 nM for ROCK1 and ROCK2, respectively). It is selective for ROCK1 and ROCK2 over Akt1, Akt2, and Akt3 (IC50s = 324, 1,950, and 1,290 nM, r...
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  • BDP5290
    BDP5290
    • Cat. No.:
    • B1139109
    • CAS No.:
    • Molecular Formula:
    • C17H18ClN7O
    • Molecular Weight:
    • 371.8 g/mol
    Description
    Novel potent MRCK inhibitor, blocking cancer cell invasion
    BDP5290(cas 1817698-21-7) is a potent MRCK inhibitor with activity in cells, resulting in reduced MLC phosphorylation, cell motility and tumour cel...
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  • Hydroxyfasudil hydrochloride
    Hydroxyfasudil hydrochloride
    • Cat. No.:
    • B1662889
    • CAS No.:
    • 155558-32-0
    • Molecular Formula:
    • C14H18ClN3O3S
    • Molecular Weight:
    • 343.8 g/mol
    Description
    HA-1100, a cell-permeable hydroxylated metabolite of HA-1077, is a potent inhibitor of Rho-associated kinase (ROCK) (Ki = 150 nM). It less effectively inhibits protein kinase A (Ki = 2.2 μM). It has been used to...
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  • ROCK2-IN-8
    ROCK2-IN-8
    • Cat. No.:
    • B1669002
    • CAS No.:
    • Molecular Formula:
    • C17H13N3O3S
    • Molecular Weight:
    • 339.4 g/mol
    Description
    CID-5056270 is an inhibitor of ROCK2 enzymatic activity.
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  • Fasudil
    Fasudil
    • Cat. No.:
    • B1672074
    • CAS No.:
    • 103745-39-7
    • Molecular Formula:
    • C14H17N3O2S
    • Molecular Weight:
    • 291.37 g/mol
    Description
    Fasudil is an isoquinoline substituted by a (1,4-diazepan-1-yl)sulfonyl group at position 5. It is a Rho-kinase inhibitor and its hydrochloride hydrate form is approved for the treatment of cerebral vasospasm an...
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  • HA-100
    HA-100
    • Cat. No.:
    • B1672589
    • CAS No.:
    • 84468-24-6
    • Molecular Formula:
    • C13H15N3O2S
    • Molecular Weight:
    • 277.34 g/mol
    Description
    5-(1-piperazinylsulfonyl)isoquinoline is a member of isoquinolines.
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  • GSK-25
    GSK-25
    • Cat. No.:
    • B2474917
    • CAS No.:
    • 874119-56-9
    • Molecular Formula:
    • C24H16Cl2F2N6O
    • Molecular Weight:
    • 513.33
    Description
    GSK-25 is a useful research compound. Its molecular formula is C24H16Cl2F2N6O and its molecular weight is 513.33. The purity is usually 95%.
    BenchChem offers high-quality GSK-25 suitable for many research a...
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  • CAY10746
    CAY10746
    • Cat. No.:
    • B8135574
    • CAS No.:
    • Molecular Formula:
    • C26H23N3O5
    • Molecular Weight:
    • 457.5 g/mol
    Description
    CAY10746 is a useful research compound. Its molecular formula is C26H23N3O5 and its molecular weight is 457.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CAY10746 suitable for many resea...
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